2-(4-(piperazin-1-yl)phenyl)quinazolin-4(3H)-one

• Molecular Formula: C18H18N4O
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 2-(4-piperazin-1-ylphenyl)-3H-quinazolin-4-one
• InChI: InChI=1S/C18H18N4O/c23-18-15-3-1-2-4-16(15)20-17(21-18)13-5-7-14(8-6-13)22-11-9-19-10-12-22/h1-8,19H,9-12H2,(H,20,21,23)
• InChI Key: INQJAQMNFKCLIT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC=C(C=C2)C3=NC4=CC=CC=C4C(=O)N3

Description

2-(4-(piperazin-1-yl)phenyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C18H18N4O and its molecular weight is 306.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-(piperazin-1-yl)phenyl)quinazolin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-(piperazin-1-yl)phenyl)quinazolin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 2-(4-(4-acetylpiperazin-1-yl)phenyl)quinazolin-4(3H)-one (2.27 g, 6.5 mmol) and 2 N HCl (100 mL) were heated at 100° C. for 4 hours. Then, the mixture was cooled to room temperature, basified to pH 8 with 2 N NaOH, extracted with CH2Cl2 (3×150 mL), dried over anhydrous MgSO4, filtered, and concentrated to afford 2-(4-(piperazin-1-yl)phenyl)quinazolin-4(3H)-one as a pale yellow solid (1.8 g, 90%).